4-Cyanonicotinic acid
Overview
Description
4-Cyanonicotinic acid (4-CNA) is a synthetic compound with a unique chemical structure that has attracted the attention of scientists and researchers for its potential applications in a variety of fields. 4-CNA is a highly polar compound that has a high affinity for many biological molecules, making it an attractive target for drug delivery and other therapeutic applications. 4-CNA has also been studied for its potential use in biochemistry and physiology, as well as its ability to act as a catalyst for various chemical reactions.
Scientific Research Applications
Synthesis and Preparation
4-Cyanonicotinic acid, also known as isonicotinic acid, is synthesized through various chemical processes. Wang Qi-chang (2010) discussed the chemical oxidation methods used for its preparation, emphasizing the synthesis from poly(4-vinylpyridine), 4-pyridinemethanol, and other compounds for a cleaner and cost-effective process (Wang Qi-chang, 2010). Additionally, Crisóstomo et al. (2010) reported the catalytic hydration of 4-cyanopyridine to isonicotinic acid using a nickel(0) catalyst under specific temperature conditions (Crisóstomo, Crestani, & García, 2010).
Enzymatic Conversion and Biocatalysis
Research by Vejvoda et al. (2006) explored the enzymatic conversion of 4-cyanopyridine into isonicotinic acid using fungal nitrilase and bacterial amidase, demonstrating the potential of biocatalysis in synthesizing this compound (Vejvoda, Kaplan, Kubáč, Křen, & Martínková, 2006). Similarly, Qian et al. (2020) improved the conversion efficiency of isonicotinic acid from 4-cyanopyridine using immobilized cells, indicating advancements in biotechnological methods (Qian, Gong, Xu, Jin, & Shi, 2020).
Coordination Chemistry and Ligand Behavior
4-Cyanopyridine, a derivative of isonicotinic acid, exhibits interesting coordination behavior in metal complexes. Zhao et al. (2017) demonstrated its role as a mono- and bidentate ligand in transition metal complexes, highlighting its utility in constructing metal-organic frameworks (Zhao, Bodach, Heine, Krysiak, Glinnemann, Alig, Fink, & Schmidt, 2017).
Applications in Biosynthesis
The biosynthesis of isonicotinic acid from 4-cyanopyridine has been explored in various studies. Zhu et al. (2014) used Pseudomonas putida for the bench-scale production of isonicotinic acid, achieving high yields without by-products (Zhu, Gong, Li, Lu, Shi, & Xu, 2014).
Safety and Hazards
The safety data sheet for a related compound, nicotinic acid, indicates that it can cause skin irritation, serious eye irritation, and may be harmful if swallowed . It’s also harmful to aquatic life . While this information may not directly apply to 4-Cyanonicotinic Acid, it provides some insight into the potential hazards of related compounds.
Future Directions
The future directions for research on 4-Cyanonicotinic Acid and related compounds could involve further exploration of their synthesis, chemical reactions, and potential applications . For instance, the development of more efficient and sustainable methods for the synthesis of nicotinic acid derivatives could be a valuable area of research .
Relevant Papers Several papers have been published on topics related to this compound. For instance, one paper discusses the carbodiimide-mediated coupling of this compound with L-amino acid methyl esters . Another paper presents the preparation, characterization, and antibacterial properties of 4-aminocinnamic acid-modified cellulose fibers . These papers provide valuable insights into the properties and potential applications of this compound and related compounds.
properties
IUPAC Name |
4-cyanopyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O2/c8-3-5-1-2-9-4-6(5)7(10)11/h1-2,4H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAKDLDWUKSYREG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C#N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80479396 |
Source
|
| Record name | 4-Cyanonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80479396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
827616-51-3 |
Source
|
| Record name | 4-Cyanonicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80479396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-cyanopyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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